4-cyano-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide

• IUPAC Name: 4-cyano-N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]benzamide
• InChI: InChI=1S/C20H19FN2O2/c21-18-7-5-17(6-8-18)20(9-11-25-12-10-20)14-23-19(24)16-3-1-15(13-22)2-4-16/h1-8H,9-12,14H2,(H,23,24)
• InChI Key: NTEGGWIWPTXVKU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=C(C=C2)C#N)C3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol
• CAS No.: 1091105-87-1

Description

4-cyano-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide (4-CN-FPOMB) is a synthetic organic compound used in scientific research. It is a colorless solid that is soluble in a variety of organic solvents. 4-CN-FPOMB is used in a variety of studies, including cancer research, drug development, and biochemistry. It is also used as a reagent in organic synthesis.

Scientific Research Applications

4-cyano-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide has a variety of scientific research applications. It is used in cancer research as a potential antitumor agent. It is also used in drug development, as it has been shown to inhibit the activity of certain enzymes involved in drug metabolism. In addition, this compound is used in biochemistry, as it has been shown to inhibit the activity of certain enzymes involved in signal transduction pathways.

Mechanism of Action

The mechanism of action of 4-cyano-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide is not fully understood. However, it is known that this compound binds to and inhibits the activity of certain enzymes involved in signal transduction pathways. This inhibition of enzyme activity can lead to a variety of physiological effects, including the inhibition of cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in signal transduction pathways. This inhibition of enzyme activity can lead to a variety of physiological effects, including the inhibition of cell proliferation and the induction of apoptosis. In addition, this compound has been shown to inhibit the activity of certain enzymes involved in drug metabolism.

Advantages and Limitations for Lab Experiments

4-cyano-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it is soluble in a variety of organic solvents, which makes it easy to work with. However, this compound has certain limitations. It is not a very stable compound, and it can decompose over time. Additionally, it can be toxic if mishandled.

Future Directions

There are a variety of potential future directions for research on 4-cyano-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide. For example, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in cancer research and drug development. Finally, further research could be conducted to explore its potential as a reagent in organic synthesis.

Synthesis Methods

4-cyano-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide can be synthesized via a three-step process. The first step involves the reaction of 4-fluorobenzaldehyde with 4-cyano-N-methylbenzamide in the presence of an acid catalyst. This reaction yields 4-cyano-N-(4-fluorophenyl)-methylbenzamide. The second step involves the reaction of 4-cyano-N-(4-fluorophenyl)-methylbenzamide with ethyl oxalate in the presence of a base catalyst. This reaction yields this compound. The final step involves the hydrolysis of this compound to yield this compound.